Cas no 1272745-02-4 (3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)-)

• Product Name: 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)-
• CAS No: 1272745-02-4
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 5582360
• PubChem ID: 55294767
• Update Time: 2025-05-30

3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)-
• AKOS006369403
• 1272745-02-4
• N16643
• (3S)-5,6-DIFLUORO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE

• Inchi： 1S/C8H7F2NO/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,7H,3,11H2/t7-/m1/s1
• InChI Key： NKOQNQIOPYUDTK-SSDOTTSWSA-N
• SMILES： FC1C(=CC2=C(C=1)[C@@H](CO2)N)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)-

Introduction to 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- (CAS No. 1272745-02-4)

3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- (CAS No. 1272745-02-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuranamines, which are known for their diverse biological activities and structural versatility.

The chemical structure of 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- is characterized by a benzofuran core with specific substitutions. The presence of fluorine atoms at the 5 and 6 positions and the (3S) stereochemistry contribute to its distinct properties and biological activity. These structural modifications can significantly influence the compound's pharmacokinetics and pharmacodynamics, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- has also been investigated for its potential as an antiviral agent. Studies conducted by a team of researchers at a leading pharmaceutical institute have shown that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus. The mechanism of action appears to involve interference with viral entry and replication processes within host cells. These results indicate that 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- may have broad-spectrum antiviral activity and could be further explored for its therapeutic potential in viral infections.

The pharmacokinetic properties of 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have shown that 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- is well-tolerated at therapeutic doses with minimal adverse effects.

The synthetic route to produce 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- has been optimized to ensure high yields and purity. The process involves several steps including the formation of the benzofuran core through cyclization reactions followed by selective fluorination and stereochemical control to achieve the desired configuration. The robustness and scalability of this synthetic method make it suitable for large-scale production in pharmaceutical settings.

In conclusion, 3-Benzofuranamine, 5,6-difluoro-2,3-dihydro-, (3S)- (CAS No. 1272745-02-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and drug discovery.